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Compound of Interest

Compound Name: Diphosphorus pentasulfide

Cat. No.: B7797932

An In-depth Technical Guide on the Core Physical and Chemical Properties of Diphosphorus
Pentasulfide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental physical and
chemical properties of diphosphorus pentasulfide (P2Ss), a versatile reagent in organic and
inorganic synthesis. The information is curated for researchers, scientists, and professionals in
drug development who utilize this compound in their work.

Physical Properties

Diphosphorus pentasulfide is typically a yellow to greenish-yellow crystalline solid.[1][2] It is
known for its characteristic rotten egg-like odor, which is attributed to its hydrolysis in the
presence of moisture, leading to the formation of hydrogen sulfide gas.[1][2] The molecular
formula is empirically written as P2Ss, but its actual molecular structure corresponds to P4Sio.

[1]3]

Table 1: Key Physical Properties of Diphosphorus Pentasulfide
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Property

Value

Molecular Formula

P2Ss (Empirical), P4S10 (Molecular)[1]

Molar Mass 222.27 g/mol (for P2Ss)[4][5]

Appearance Yellow to greenish-yellow crystalline solid[1][2]
Odor Rotten egg-like[1][2]

Density 2.09 g/cm? at 25°C[6][7]

Melting Point 280 - 290°CI6][7]

Boiling Point 513 - 515°CJ[7][8]

Solubility Reacts with water.[9] Soluble in carbon disulfide.

Insoluble in many common organic solvents.[10]

Vapor Pressure

1 mmHg at 300°CJ[1]

Autoignition Temperature 142°CJ[7]

Chemical Properties and Reactivity

Diphosphorus pentasulfide is a highly reactive compound, primarily used as a thionation
agent. Its reactivity is centered around the electrophilic nature of the phosphorus atoms and the
lability of the phosphorus-sulfur bonds.

Hydrolysis
One of the most significant chemical properties of diphosphorus pentasulfide is its vigorous

reaction with water. This hydrolysis is an exothermic reaction that produces phosphoric acid
(HsPOa4) and toxic hydrogen sulfide (H2S) gas.[3]

Reaction with Water: P4S10 + 16H20 — 4H3POa + 10H2S[3]

Due to this reactivity, it must be handled in a dry, inert atmosphere.[11]

Thionation Reactions
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Diphosphorus pentasulfide is widely employed to convert carbonyl compounds into
thiocarbonyls. This includes the thionation of ketones, esters, and amides to form thioketones,
thioesters, and thioamides, respectively. A well-known application of this reactivity is in the
synthesis of Lawesson's reagent.

Reaction with Alcohols and Phenols

Diphosphorus pentasulfide reacts with alcohols and phenols to form dithiophosphoric acids.
[12] These products are important intermediates in the production of insecticides, lubricant
additives, and flotation agents.[1][12]

General Reaction with Alcohols: P4Si0 + 8ROH - 4(RO)2P(S)SH + 2H2S[12]

Synthesis and Key Reactions

The industrial synthesis of diphosphorus pentasulfide involves the reaction of molten white
phosphorus with sulfur at elevated temperatures.[10]

White Phosphorus (Pa) > 300°C

Diphosphorus Pentasulfide (P4S10)

Sulfur (Ss)

_________ | Hydrogen Sulfide (H2S)

Diphosphorus Pentasulfide (P4S10)

0O,0-Dialkyldithiophosphoric Acid
((RO)2P(S)SH)

Alcohol (ROH)
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Suspend P4Sio in inert solvent
under N2 atmosphere

Heat mixture to 80°C

Add n-octanol dropwise

Monitor H2S evolution and scrub gas

Stir at 80°C until reaction is complete

Obtain crude O,0-di-n-octyldithiophosphoric acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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